3-chloro-N-(2-methoxy-4-nitrophenyl)-4-methylbenzamide

• IUPAC Name: 3-chloro-N-(2-methoxy-4-nitrophenyl)-4-methylbenzamide
• InChI: InChI=1S/C15H13ClN2O4/c1-9-3-4-10(7-12(9)16)15(19)17-13-6-5-11(18(20)21)8-14(13)22-2/h3-8H,1-2H3,(H,17,19)
• InChI Key: ZBLJLSVOHXQFQY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=C(C=C(C=C2)[N+](=O)[O-])OC)Cl
• Molecular Formula: C15H13ClN2O4
• Molecular Weight: 320.73 g/mol

Description

3-chloro-N-(2-methoxy-4-nitrophenyl)-4-methylbenzamide is a chemical compound that is widely used in scientific research for its diverse applications. The compound is also known as GW 9662 and is a selective peroxisome proliferator-activated receptor (PPAR) antagonist.

Mechanism of Action

The mechanism of action of 3-chloro-N-(2-methoxy-4-nitrophenyl)-4-methylbenzamide involves the selective inhibition of PPARs. PPARs are nuclear receptors that play a crucial role in the regulation of lipid and glucose metabolism. By inhibiting PPARs, this compound can alter the expression of genes involved in lipid and glucose metabolism, leading to changes in cellular metabolism.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are diverse and depend on the specific application. In general, the compound can alter cellular metabolism by inhibiting PPARs, leading to changes in lipid and glucose metabolism. This can have a wide range of effects on various physiological processes, including energy homeostasis, inflammation, and insulin sensitivity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-chloro-N-(2-methoxy-4-nitrophenyl)-4-methylbenzamide in lab experiments is its high selectivity for PPARs. This allows researchers to selectively target PPARs and investigate their role in various physiological processes. However, one of the main limitations of using the compound is its potential toxicity. The compound has been shown to be toxic in some cell lines, and caution should be taken when using it in lab experiments.

Future Directions

There are many future directions for the use of 3-chloro-N-(2-methoxy-4-nitrophenyl)-4-methylbenzamide in scientific research. One potential direction is the investigation of its therapeutic potential in the treatment of metabolic disorders, such as obesity and type 2 diabetes. Another potential direction is the study of its effects on cellular metabolism in various pathological conditions, such as cancer and neurodegenerative diseases. Additionally, new synthesis methods for the compound may be developed to improve its efficacy and reduce its toxicity.

Scientific Research Applications

3-chloro-N-(2-methoxy-4-nitrophenyl)-4-methylbenzamide is widely used in scientific research for its diverse applications. The compound is a selective PPAR antagonist and is used to study the role of PPARs in various physiological and pathological conditions. It is also used to investigate the potential therapeutic effects of PPAR antagonists in the treatment of metabolic disorders, such as obesity and type 2 diabetes.